Cas no 52548-96-6 (2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid)

• Product Name: 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid
• CAS No: 52548-96-6
• MF: C₁₄H₉F₃O₂S
• MW: 298.280273199081
• MDL: MFCD00069137
• CID: 375303
• PubChem ID: 104231
• Update Time: 2025-10-31

2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(phenylthio)-5-(trifluoromethyl)-
• 2-Carboxy-4-(trifluoroMethyl)diphenylsulphide
• 2-CARBOXY-4-(TRIFLUOROMETHYL)DIPHENYLSULPHIDE 97
• 2-Phenylsulfanyl-5-trifluoromethyl-benzoic acid
• 4-(3,4-dichloroanilino)pyridine-3-sulfonamide
• JDL 196
• SCHEMBL11709910
• 2-(phenylthio)-5-(trifluoromethyl)benzoic acid
• Benzoic acid, 2-(phenylthio)-5-(trifluoromethyl)-
• DTXSID20966977
• NS00059098
• 2-Phenylthio-5-trifluoromethylbenzoic acid
• 2-phenylsulfanyl-5-(trifluoromethyl)benzoic acid
• AKOS011998267
• MFCD00069137
• 2-Carboxy-4-(trifluoromethyl)diphenyl sulphide
• CS-0319893
• 2-Carboxy-4-(trifluoromethyl)diphenylsulfide
• FT-0705531
• 52548-96-6
• 2-(phenylsulfanyl)-5-(trifluoromethyl)benzoic acid
• 2-(phenylthio)-5-trifluoromethyl-benzoic acid
• EINECS 257-998-8
• A829141
• 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid

• MDL： MFCD00069137
• Inchi： 1S/C14H9F3O2S/c15-14(16,17)9-6-7-12(11(8-9)13(18)19)20-10-4-2-1-3-5-10/h1-8H,(H,18,19)
• InChI Key： QTOLCTUWRPDFOF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC(C(F)(F)F)=CC=1C(=O)O

Computed Properties

• Exact Mass: 298.02800
• Monoisotopic Mass: 298.02753519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Melting Point: 153-154°C
• PSA: 62.60000
• LogP: 4.55480

2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid

Introduction to 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid (CAS No. 52548-96-6)

2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid, identified by its Chemical Abstracts Service (CAS) number 52548-96-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a phenylsulfanyl group at the 2-position and a trifluoromethyl group at the 5-position of the benzene ring. The structural features of this molecule contribute to its unique chemical properties and potential biological activities, making it a subject of interest for further exploration in drug discovery and development.

The synthesis of 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid involves multi-step organic reactions, typically starting from commercially available precursors such as 2-mercaptophenol and 5-fluorobenzoyl chloride. The introduction of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Additionally, the phenylsulfanyl moiety can interact with biological targets through hydrogen bonding and hydrophobic interactions, influencing its pharmacological profile.

In recent years, there has been a growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that compounds with similar structural motifs exhibit properties such as anti-inflammatory, antimicrobial, and antioxidant effects. The presence of both electron-withdrawing (trifluoromethyl) and electron-donating (phenylsulfanyl) groups in 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid suggests potential applications in modulating enzyme activity and receptor binding. This balance of functional groups makes it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid is its potential role in the development of novel therapeutic agents. Researchers have been exploring its derivatives as intermediates for synthesizing more complex molecules with enhanced pharmacological properties. For instance, modifications at the 3-position or 4-position of the benzene ring could lead to compounds with improved solubility or selectivity for certain biological targets. The trifluoromethyl group, in particular, is known to increase binding affinity to proteins, which could be leveraged to design more potent drugs.

The pharmacokinetic profile of 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid is also an area of active research. The trifluoromethyl group can influence metabolic pathways, potentially leading to longer half-lives and improved bioavailability. Additionally, the phenylsulfanyl group may contribute to reduced toxicity by interacting with metabolic enzymes in a manner that minimizes oxidative stress. These factors are crucial for determining the feasibility of using this compound as a lead structure in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid with greater accuracy. Molecular docking studies have shown that this compound can bind to various protein targets, including enzymes involved in inflammation and cancer pathways. These findings align with experimental observations that suggest benzoic acid derivatives exhibit significant therapeutic potential. The ability to computationally model interactions between this compound and biological targets has accelerated the drug discovery process, allowing for rapid screening of potential candidates.

The synthesis and characterization of 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid have also benefited from improvements in synthetic methodologies. Modern techniques such as flow chemistry and catalytic processes have made it possible to produce this compound more efficiently and on a larger scale. These advancements not only reduce production costs but also improve the sustainability of pharmaceutical manufacturing. As a result, researchers can now explore more complex derivatives without significant limitations imposed by synthetic challenges.

In conclusion, 2-Phenylsulfanyl-5-trifluoromethyl-benzoic Acid (CAS No. 52548-96-6) represents a promising area of research in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further investigation. With ongoing advancements in synthetic chemistry, computational modeling, and pharmacokinetic studies, this compound holds significant promise for the development of novel therapeutic agents that could address unmet medical needs.